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Compound Name: Ethynylcyclohexane

Cat. No.: B1294493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethynylcyclohexane, also known as cyclohexylacetylene, is an organic compound featuring a

terminal alkyne group attached to a cyclohexane ring.[1] Its unique structure, combining a

flexible saturated ring with a reactive triple bond, makes it a valuable building block and

versatile intermediate in organic synthesis.[2][3] This guide provides a comprehensive overview

of its synthesis, physicochemical properties, and key applications, with a focus on its utility in

pharmaceutical research and materials science. The reactivity of the ethynyl group allows for a

wide range of chemical transformations, including nucleophilic additions, coupling reactions,

and polymerizations, rendering it a crucial precursor for more complex molecular architectures.

[1][2]

Properties of Ethynylcyclohexane
The physical and chemical properties of ethynylcyclohexane are well-documented, providing

essential data for its handling, application, and characterization.

Physical and Chemical Properties
Ethynylcyclohexane is a colorless to light yellow liquid at room temperature.[1][4] It is

immiscible with water but soluble in common organic solvents.[1][4]
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Property Value Reference(s)

CAS Number 931-48-6 [3][5]

Molecular Formula C₈H₁₂ [1][3]

Molecular Weight 108.18 g/mol [3][5]

Appearance
Colorless to yellow-brown

liquid
[1][4]

Density 0.828 g/mL at 25 °C [4][5]

Boiling Point 130-132 °C [4][5]

Melting Point 130-132 °C [4][6]

Flash Point 18 °C (64.4 °F) - closed cup [5][7]

Refractive Index (n²⁰/D) 1.4540 [4][5]

Water Solubility Immiscible [4]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of ethynylcyclohexane.
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Spectroscopy
Key Features and
Observations

Reference(s)

¹H NMR

Spectra available in public

databases. The terminal

alkyne proton (≡C-H) typically

appears as a singlet.

[8]

¹³C NMR

Spectral data available in

public databases. Distinct

signals for the two sp-

hybridized carbons of the

alkyne are expected.

[9]

Infrared (IR)

Key absorptions include the

C≡C-H stretch around 3300

cm⁻¹ and the C≡C stretch.

[8][9][10]

Mass Spectrometry

Molecular ion peak

corresponding to its molecular

weight is expected.

[10]

Synthesis of Ethynylcyclohexane
The synthesis of ethynylcyclohexane is typically achieved through the ethynylation of a

cyclohexyl precursor. A common and effective method involves the reaction of a cyclohexyl

electrophile with an acetylene source or, more frequently, the reaction of cyclohexanone with

an acetylide followed by further transformation.
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Cyclohexanone

1. Trimethylsilylacetylene (TMSA)
2. n-Butyllithium (n-BuLi)

in THF, -78 °C to RT

1-Ethynyl-1-cyclohexanol

Ethynylation

Dehydration & Reduction
(e.g., Barton-McCombie deoxygenation)

Ethynylcyclohexane

Deoxygenation

Ethynylcyclohexane

1,4-Disubstituted
1,2,3-Triazole

Organic Azide (R-N₃) Cu(I) Catalyst

CuAAC
'Click' Reaction

Applications:
- Bioconjugation
- Drug Discovery

- Materials Science

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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